Cas no 80444-74-2 (2-Pyrrolidinone, 1-ethyl-5-hexyl-)

2-Pyrrolidinone, 1-ethyl-5-hexyl- structure
80444-74-2 structure
Product Name:2-Pyrrolidinone, 1-ethyl-5-hexyl-
CAS No:80444-74-2
MF:C12H23NO
MW:197.317123651505
CID:705612
PubChem ID:12771046
Update Time:2025-04-19

2-Pyrrolidinone, 1-ethyl-5-hexyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-ethyl-5-hexyl-
    • 1-ethyl-5-hexylpyrrolidin-2-one
    • DTXSID70509459
    • 80444-74-2
    • Inchi: 1S/C12H23NO/c1-3-5-6-7-8-11-9-10-12(14)13(11)4-2/h11H,3-10H2,1-2H3
    • InChI Key: IIKFJFJECZTNSX-UHFFFAOYSA-N
    • SMILES: O=C1CCC(CCCCCC)N1CC

Computed Properties

  • Exact Mass: 197.177964357g/mol
  • Monoisotopic Mass: 197.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų
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